Cas no 101870-15-9 (4-methylfuran-3-carboxylic acid)
101870-15-9 structure
Product Name:4-methylfuran-3-carboxylic acid
CAS No:101870-15-9
MF:C6H6O3
MW:126.110042095184
MDL:MFCD15143778
CID:1096460
PubChem ID:14779340
Update Time:2025-09-26
4-methylfuran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3-Furancarboxylic acid
- 4-methylfuran-3-carboxylic acid
- DB-242065
- BEA87015
- EN300-109364
- CS-0439831
- SCHEMBL4728202
- Z1205494071
- 101870-15-9
- AKOS006377443
- 4-Methylfuran-3-carboxylicacid
- MFCD15143778
- AS-39694
-
- MDL: MFCD15143778
- Inchi: 1S/C6H6O3/c1-4-2-9-3-5(4)6(7)8/h2-3H,1H3,(H,7,8)
- InChI Key: XOEFJYKFWPVPNZ-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)O)C(=C1)C
Computed Properties
- Exact Mass: 126.031694049g/mol
- Monoisotopic Mass: 126.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 50.4Ų
4-methylfuran-3-carboxylic acid Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Alichem | A159003515-250mg |
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101870-15-9 | 95% | 250mg |
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| TRC | S699043-100mg |
4-Methyl-3-furancarboxylic Acid |
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$442.00 | 2023-05-17 | ||
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4-Methyl-3-furancarboxylic Acid |
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| Chemenu | CM317938-250mg |
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| Chemenu | CM317938-500mg |
4-Methylfuran-3-carboxylic acid |
101870-15-9 | 95% | 500mg |
$691 | 2023-03-07 | |
| Chemenu | CM317938-1g |
4-Methylfuran-3-carboxylic acid |
101870-15-9 | 95% | 1g |
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| Chemenu | CM317938-5g |
4-Methylfuran-3-carboxylic acid |
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4-methylfuran-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:101870-15-9)4-methylfuran-3-carboxylic acid
Order Number:A933592
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:11
Price ($):806.0
Email:sales@amadischem.com
4-methylfuran-3-carboxylic acid Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:101870-15-9)4-methylfuran-3-carboxylic acid
Purity:99%
Quantity:1g
Price ($):806.0